Cas no 874357-51-4 (2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl-
• CAS No: 874357-51-4
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 1901292
• PubChem ID: 21521488
• Update Time: 2025-04-21

2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 2-ethyl-3-methyl-
• 2-ethyl-3-methyl-1,4-benzoquinone
• 2-ethyl-3-methylcyclohexa-2,5-diene-1,4-dione
• 874357-51-4
• SCHEMBL11771402

• Inchi： 1S/C9H10O2/c1-3-7-6(2)8(10)4-5-9(7)11/h4-5H,3H2,1-2H3
• InChI Key： CMBANAGVBLPIPT-UHFFFAOYSA-N
• SMILES： CCC1C(=O)C=CC(=O)C=1C

Computed Properties

• Exact Mass: 150.068079557Da
• Monoisotopic Mass: 150.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones